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Introduction

Alisol E 23-acetate is a naturally occurring triterpenoid isolated from the tubers of Alisma
plantago-aquatica Linn., a plant used in traditional medicine.[1][2][3][4] As a member of the
Alisol family of compounds, it shares a common protostane tetracyclic skeleton, which is
characteristic of many bioactive molecules derived from this plant genus.[5][6] This technical
guide provides a comprehensive overview of the known physical and chemical properties of
Alisol E 23-acetate, alongside experimental protocols and an exploration of its biological
context, primarily through the lens of the closely related and more extensively studied Alisol B
23-acetate.

Physical and Chemical Properties

Alisol E 23-acetate is a white powder with a molecular formula of C32Hs20e and a molecular
weight of approximately 532.76 g/mol .[3][4] It is soluble in a range of organic solvents,
including chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone.
[4][7] While specific quantitative data for the melting and boiling points of Alisol E 23-acetate
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are not readily available in the current literature, its physical state as a powder is consistent
with other triterpenoids isolated from Alisma species.

For the purpose of quality control and identification, High-Performance Liquid Chromatography
(HPLC) and 13C Nuclear Magnetic Resonance (NMR) spectroscopy are utilized, with
commercially available standards having a purity of 298%.[7] Detailed spectroscopic data,
including 1H-NMR, 13C-NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are
essential for unequivocal structure elucidation and characterization. Although specific spectral
data for Alisol E 23-acetate is not publicly available, the general fragmentation patterns of
Alisol triterpenoids in mass spectrometry involve characteristic losses of water (H20) and acetic
acid (HAc) from the molecular ion.[8][9]

Table 1: Summary of Physical and Chemical Properties of Alisol E 23-acetate

Property Value Reference(s)
Molecular Formula C32H5206 [31[4]
Molecular Weight 532.76 g/mol [3]

Physical Description Powder [4117]

- Chloroform, Dichloromethane,
Solubility [4][7]
Ethyl Acetate, DMSO, Acetone

Purity (Commercial) >98% [7]

CAS Number 155301-58-9 [31[4]

Experimental Protocols
Isolation and Purification

While a specific protocol for the isolation of Alisol E 23-acetate is not detailed in the available
literature, a general methodology for the extraction and purification of triterpenoids from Alisma
species can be adapted. The following is a representative workflow based on protocols for
related compounds such as Alisol B 23-acetate.[10][11]
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Extraction

Dried and powdered tubers of Alisma plantago-aquatica

l

Reflux extraction with ethanol

l

Concentration of the extract under reduced pressure

rude Extract

Purification

Liquid-liquid partition with ethyl acetate and water

l

Silica gel column chromatography

l

Crystallization from a suitable solvent (e.g., ethyl acetate)

Purified Alisol E 23-acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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